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Compound of Interest

Compound Name: Dimethylsilyldimethylamine

CAS No.: 22705-32-4

Cat. No.: B1588021 Get Quote

Executive Summary & Chemical Identity
Dimethyl(dimethylamino)silane (also known as N,N-dimethylaminodimethylsilane) is a

monofunctional silylation reagent characterized by high volatility and reactivity.[1] It is widely

employed in organic synthesis for the protection of hydroxyl and amino groups, and

increasingly in semiconductor manufacturing (Atomic Layer Deposition - ALD) as a volatile

precursor.

Critical Distinction: Researchers must distinguish this compound from

Bis(dimethylamino)dimethylsilane (CAS 3768-58-9). Confusion between these two leads to

erroneous boiling point assumptions (67°C vs. 128°C), resulting in process failures during

distillation or vapor deposition.
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Parameter Data

IUPAC Name (N,N-Dimethylamino)dimethylsilane

CAS Number 22705-32-4

Molecular Formula

Structure

Molecular Weight 103.24 g/mol

Appearance Clear, colorless liquid

Odor Pungent, amine-like (fishy)

Physical Properties: Boiling Point & Vapor Pressure
Accurate thermodynamic data is essential for designing vapor-phase delivery systems and

purification protocols.

Boiling Point and Volatility
The boiling point of Dimethyl(dimethylamino)silane is significantly lower than its bis-substituted

counterpart due to the lower molecular weight and lack of intermolecular hydrogen bonding.

Property Value Condition Reference

Boiling Point 67.0 – 68.0 °C @ 760 mmHg (1 atm) [Gelest, 2020]

Flash Point -13 °C Closed Cup [Echemi, 2024]

Density 0.726 g/mL @ 25 °C [Gelest, 2020]

Vapor Pressure Analysis
While specific Antoine coefficients for CAS 22705-32-4 are not standard in public

thermophysical databases, its volatility can be contextualized against known silanes.

Estimated Vapor Pressure: ~150–160 mmHg at 25°C (Derived from BP similarity to n-

Hexane).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588021?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Operational Implication: The compound exerts significant vapor pressure at room

temperature. Storage containers must be pressure-rated or kept at low temperatures (<10°C)

to prevent septum burst or seal failure.

Comparative Data (Avoid Confusion)
Compound CAS Boiling Point

Vapor Pressure
(25°C)

Dimethyl(dimethylami

no)silane
22705-32-4 67 °C High (~160 mmHg)

Bis(dimethylamino)di

methylsilane
3768-58-9 128 °C Low (~10.6 mmHg)

Reactivity & Synthesis Logic
The utility of Dimethyl(dimethylamino)silane lies in the lability of the

bond. The dimethylamino group acts as a leaving group, reacting rapidly with protic species.

Hydrolysis and Silylation Pathway
Upon contact with moisture or alcohols, the compound undergoes rapid substitution. The

byproduct, dimethylamine, is gaseous (BP 7°C) and easily removed, driving the reaction

equilibrium forward.
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Figure 1: Silylation mechanism showing the irreversible removal of the volatile amine

byproduct.
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Experimental Protocols & Handling
Inert Atmosphere Handling (Schlenk Line)
Due to the flash point (-13°C) and hydrolytic sensitivity, all transfers must occur under dry

Nitrogen or Argon.

Protocol:

Preparation: Flame-dry all glassware under vacuum. Backfill with Argon.

Syringe Transfer: Use gas-tight syringes with PTFE-tipped plungers. The low viscosity and

high vapor pressure can cause the liquid to drip or spray if the syringe is not pressure-

equalized.

Quenching: Do not dispose of unreacted material directly into aqueous waste. Quench

slowly with isopropanol/hexanes mixture, then add water.

Distillation & Purification
If the reagent yellows (indicating oxidation or amine salt formation), redistillation is required.

Setup: Short-path distillation head with a Vigreux column.

Conditions: Distill at atmospheric pressure under a slow stream of Nitrogen.

Collection: Collect the fraction boiling steadily at 67-68°C. Discard the initial fraction (volatile

silanes) and the pot residue (disiloxanes/bis-substituted impurities).
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Figure 2: Purification logic for restoring reagent quality.

Safety & Hazard Classification
Signal Word: DANGER

H225: Highly flammable liquid and vapor.[2][3]

H314: Causes severe skin burns and eye damage (due to amine release).

H335: May cause respiratory irritation.

EUH014: Reacts violently with water.

Storage: Store at 2–8°C in a dedicated flammables cabinet. Ensure the cap has a PTFE liner to

prevent seizing due to hydrolysis products (silica/siloxanes) forming on the threads.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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